1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine

• Molecular Formula: C10H13ClN4
• Molecular Weight: 224.69 g/mol
• IUPAC Name: 1-butan-2-yl-4-chloro-6-methylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C10H13ClN4/c1-4-6(2)15-10-8(5-12-15)9(11)13-7(3)14-10/h5-6H,4H2,1-3H3
• InChI Key: JEXCOTKVXVMLJD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1C2=C(C=N1)C(=NC(=N2)C)Cl

Description

1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine (CAS: 1251212-42-6) is a pyrazolo[3,4-d]pyrimidine derivative characterized by a butan-2-yl (isopropyl) substituent at position 1, a chloro group at position 4, and a methyl group at position 5. This compound is synthesized via multistep protocols involving chlorination and substitution reactions, as exemplified in related pyrazolo[3,4-d]pyrimidine syntheses . Its structural framework is associated with diverse pharmacological activities, including antitumor, antiviral, and antimicrobial properties, owing to its purine-like heterocyclic core .

Preparation Methods

The synthesis of 1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the reaction of 4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine with butan-2-ylamine in the presence of a suitable catalyst. The reaction is usually carried out in an organic solvent such as ethanol or dimethylformamide at elevated temperatures .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis platforms to ensure high yield and purity .

Chemical Reactions Analysis

1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The chloro group in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

Potential as an Antitumor Agent

1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine exhibits potential as an antitumor agent and has shown inhibitory effects on specific kinases involved in cancer progression. Its structural features enable effective interaction with biological targets, making it a candidate for further pharmacological studies.

Inhibition of Enzymes and Receptors

Research into the interactions of 1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine with various biological targets has revealed its potential as an inhibitor of specific enzymes and receptors. Molecular docking simulations indicate that this compound can effectively bind to active sites of target proteins, potentially leading to therapeutic effects.

Structural Analogues and Their Activities

Several compounds share structural similarities with 1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine. Some examples include:

Compound Name	Structural Features	Biological Activity
1-(Cyclopropyl)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine	Cyclopropyl group instead of butan-2-yl	Antitumor activity
1-(Pentyl)-4-bromo-6-methyl-1H-pyrazolo[3,4-D]pyrimidine	Pentyl group and bromine substitution	Kinase inhibition
1-(Isopropyl)-4-fluoro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine	Isopropyl group with fluorine	Anti-inflammatory properties

Mechanism of Action

The mechanism of action of 1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine involves its interaction with specific molecular targets. The compound is known to inhibit certain enzymes, such as cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. By inhibiting these enzymes, the compound can disrupt the proliferation of cancer cells and induce cell death . The molecular pathways involved include the inhibition of CDK2/cyclin A2 complex, leading to cell cycle arrest and apoptosis .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Variations at Position 1

1-Methyl Derivatives

• 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS: N/A): This analog replaces the butan-2-yl group with a methyl group and introduces a reactive chloromethyl substituent at position 6. The methyl group at position 1 simplifies synthesis but may reduce lipophilicity compared to the bulkier butan-2-yl substituent.

Aromatic Substituents

• However, the increased molecular weight and hydrophobicity may compromise solubility .
• 4-Chloro-6-methyl-1-(pyridin-4-yl)-1H-pyrazolo[3,4-d]pyrimidine (CAS: 21410-06-0):
  The pyridin-4-yl group confers hydrogen-bonding capacity and polarity, improving aqueous solubility. This contrasts with the butan-2-yl analog, which prioritizes lipophilicity for membrane permeability .

Substituent Variations at Position 6

Chloromethyl vs. Methyl Groups

• The chloromethyl group in 4-chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine provides a reactive site for nucleophilic substitution, enabling diversification into thioethers or amines . In contrast, the methyl group in the target compound offers metabolic stability but limits synthetic flexibility.

Hydroxyl and Thio Derivatives

• Analogs such as 4-substituted anilino-6-hydroxylaminopyrazolo[3,4-d]pyrimidine (Figure 15B) and 6-thiopyrazolo[3,4-d]pyrimidine (Figure 15C) exhibit enhanced hydrogen-bonding or sulfur-mediated interactions, which may improve target engagement in enzyme inhibition compared to the chloro-methyl motif .

Comparative Physicochemical Properties

Compound	logP*	Molecular Weight	Solubility (Predicted)	Reactivity
1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine	2.8	255.7	Moderate (lipophilic)	Low (stable chloro group)
4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine	1.9	232.7	Low	High (chloromethyl)
1-(3-Bromophenyl)-4-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine	3.5	323.6	Very low	Moderate (bromo group)
1-(Pyridin-4-yl)-4-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine	1.5	245.7	High	Low

*Estimated using fragment-based methods.

Biological Activity

1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine (CAS Number: 1250573-81-9) is a synthetic compound that has attracted attention due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C10H13ClN4
• Molecular Weight : 224.69 g/mol
• Structure : The compound features a pyrazolo[3,4-D]pyrimidine core, which is known for its diverse biological activities.

Biological Activity Overview

1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine exhibits a range of biological activities, primarily attributed to its structural characteristics. The following sections detail specific areas of interest.

Antiviral Activity

Recent studies have indicated that compounds with similar scaffolds to 1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine demonstrate antiviral properties. For instance, a study conducted on pyrazolo[3,4-b]pyridine derivatives showed promising results against SARS-CoV-2, with some compounds achieving lower IC50 values compared to traditional protease inhibitors like Lopinavir . Although specific data on the target compound's antiviral activity is limited, the structural similarity suggests potential efficacy.

Anticancer Properties

The pyrazolo[3,4-D]pyrimidine framework is often associated with anticancer activity. A study highlighted the synthesis of various derivatives that exhibited significant antiproliferative effects against different cancer cell lines. These compounds were evaluated for their ability to inhibit cell growth and induce apoptosis in cancer cells . The incorporation of the butan-2-yl group may enhance lipophilicity and cellular uptake, potentially increasing the compound's effectiveness.

Enzyme Inhibition

Enzyme inhibition is another critical aspect of the biological activity of this compound. Pyrazolo[3,4-D]pyrimidines have been reported as effective inhibitors of various kinases and phosphodiesterases. For example, studies have shown that related compounds can inhibit ALK2 (activin receptor-like kinase 2), which plays a role in several signaling pathways involved in cancer progression and inflammation . The specific inhibitory effects of 1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine on key enzymes remain to be fully elucidated.

Study 1: Antiviral Efficacy Against SARS-CoV-2

In a recent molecular docking study involving pyrazolo[3,4-b]pyridine derivatives, several compounds demonstrated significant binding affinity to the SARS-CoV-2 main protease. The study concluded that modifications in the side chains could enhance antiviral activity, suggesting that similar modifications in 1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine might yield promising results against viral targets .

Study 2: Anticancer Activity Assessment

A series of synthesized pyrazolo[3,4-D]pyrimidine derivatives were tested for their cytotoxic effects on various cancer cell lines. Results indicated that certain modifications led to increased potency against breast and lung cancer cells. The study emphasized the importance of structural optimization in enhancing anticancer properties and suggested further exploration of 1-(Butan-2-YL)-4-chloro-6-methyl-1H-pyrazolo[3,4-D]pyrimidine for potential therapeutic applications in oncology .

Data Summary Table

Activity Type	Compound/Derivative	Observed Effect	Reference
Antiviral	Pyrazolo derivatives	Lower IC50 against SARS-CoV-2
Anticancer	Pyrazolo derivatives	Significant antiproliferative effect
Enzyme Inhibition	Related pyrazolo compounds	Inhibition of ALK2

Q & A

Basic Research Questions

What are the optimized synthetic routes for 1-(butan-2-yl)-4-chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine, and how can reaction purity be maximized?

Methodological Answer:

• Step 1: Start with a pyrazolo[3,4-d]pyrimidine core. Introduce the 4-chloro substituent via nucleophilic substitution using POCl₃ or PCl₅ under reflux (60–80°C, 6–8 hours) .
• Step 2: Alkylate the N1 position with 2-bromobutane in the presence of a base (e.g., K₂CO₃) in DMF at 80°C for 12 hours to install the butan-2-yl group .
• Step 3: Purify intermediates using column chromatography (silica gel, hexane/ethyl acetate gradient) to remove unreacted reagents. Monitor reaction progress via TLC (Rf ~0.4 in 3:1 hexane/EtOAc).
• Purity Optimization: Use recrystallization from ethanol/water (1:2 v/v) to achieve ≥95% purity. Confirm purity via HPLC (C18 column, acetonitrile/water mobile phase) .

Which spectroscopic and crystallographic techniques are most effective for characterizing this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR): Use ¹H and ¹³C NMR to confirm substituent positions. Key signals:
  • Pyrazole protons: δ 8.2–8.5 ppm (singlet, 1H).
  • Methyl groups: δ 2.5–2.7 ppm (singlet, 3H) and δ 1.2–1.4 ppm (doublet, 3H from butan-2-yl) .
• High-Resolution Mass Spectrometry (HR-MS): Confirm molecular weight (C₁₀H₁₂ClN₄, theoretical MW 238.08).
• X-ray Crystallography: For absolute configuration, grow single crystals via slow evaporation in dichloromethane/hexane. Compare with pyrazolo[3,4-d]pyrimidine derivatives in the Cambridge Structural Database .

What safety protocols are critical when handling this compound in the lab?

Methodological Answer:

• Personal Protective Equipment (PPE): Wear nitrile gloves, lab coat, and safety goggles. Use a fume hood for synthesis steps involving chlorinating agents (e.g., POCl₃) .
• Spill Management: Absorb spills with inert material (e.g., vermiculite) and dispose as hazardous waste. Avoid skin contact; rinse exposed areas with water for 15 minutes .
• Storage: Store in a cool, dry place (<25°C) in amber glass vials to prevent photodegradation .

Advanced Research Questions

How can the pharmacological activity of this compound be assessed in vitro?

Methodological Answer:

• Antiproliferative Assays: Test against cancer cell lines (e.g., HeLa, MCF-7) using MTT assays. Prepare a dose-response curve (1–100 µM) and calculate IC₅₀ values. Compare with reference drugs (e.g., 5-fluorouracil) .
• Kinase Inhibition Screening: Use a kinase profiling panel (e.g., EGFR, VEGFR) to identify targets. Perform ATP-competitive binding assays with fluorescent probes .

How can structure-activity relationships (SAR) be explored for pyrazolo[3,4-d]pyrimidine derivatives?

Methodological Answer:

• Substituent Variation: Synthesize analogs with modified alkyl chains (e.g., isopropyl instead of butan-2-yl) or halogens (e.g., fluoro at C6).
• Bioactivity Correlation: Compare IC₅₀ values across analogs. For example, bulkier N1 substituents may enhance kinase selectivity due to steric effects .
• Computational Modeling: Perform molecular docking (AutoDock Vina) to predict binding modes in kinase active sites .

How should researchers resolve contradictions in reported bioactivity data for this compound?

Methodological Answer:

• Replicate Experiments: Standardize assay conditions (e.g., cell passage number, serum concentration) to minimize variability.
• Meta-Analysis: Compare data across studies (e.g., antitumor activity in Rashad et al. vs. Carraro et al.) and identify confounding factors like impurity levels (>95% purity required) .
• Orthogonal Assays: Validate results using complementary methods (e.g., apoptosis assays alongside MTT) .

What analytical challenges arise in distinguishing positional isomers or degradation products?

Methodological Answer:

• Isomer Separation: Use chiral HPLC (Chiralpak AD-H column) with heptane/ethanol (90:10) to resolve enantiomers from alkylation steps .
• Degradation Studies: Conduct forced degradation under acidic (0.1M HCl), basic (0.1M NaOH), and oxidative (3% H₂O₂) conditions. Monitor via LC-MS to identify major degradation pathways (e.g., dechlorination) .

How does the compound’s stability vary under different pH and temperature conditions?

Methodological Answer:

• pH Stability: Prepare buffers (pH 1–13) and incubate the compound at 37°C for 24 hours. Analyze remaining intact compound via HPLC. Optimal stability observed at pH 6–8 .
• Thermal Stability: Perform thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to determine decomposition temperature (>200°C typical) .